Cas no 81246-81-3 (1-[(2S,3S,4R,5S)-5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxy-3-hydroxyoxolan-2-yl]pyrimidine-2,4-dione)

1-[(2S,3S,4R,5S)-5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxy-3-hydroxyoxolan-2-yl]pyrimidine-2,4-dione structure
81246-81-3 structure
1-[(2S,3S,4R,5S)-5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxy-3-hydroxyoxolan-2-yl]pyrimidine-2,4-dione
81246-81-3
C36H44N2O8Si
660.828671455383
1802496
14375994

1-[(2S,3S,4R,5S)-5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxy-3-hydroxyoxolan-2-yl]pyrimidine-2,4-dione Properties

Names and Identifiers

    • 5'-DMT-3'-TBDMS-rU
    • 5'-O-(4,4'-DiMethoxytrityl)-3'-O-t-butyldiMethylsilyl uridine
    • 1-((2R,3R,4S,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-((tert-butyldimethylsilyl)oxy)-3-hydroxytetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
    • 5'-O-[bis(4-methoxyphenyl)(phenyl)methyl]-3'-O-[dimethyl(tert-butyl)silyl]uridine
    • 1-[(2S,3S,4R,5S)-5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxy-3-h
    • 5′-O-[Bis(4-methoxyphenyl)phenylmethyl]-3′-O-[(1,1-dimethylethyl)dimethylsilyl]uridine (ACI)
    • E78606
    • 81246-81-3
    • 1-[(2R,3R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxy-3-hydroxyoxolan-2-yl]pyrimidine-2,4-dione
    • 1-[(2R,3R,4S,5R)-5-{[BIS(4-METHOXYPHENYL)(PHENYL)METHOXY]METHYL}-4-[(TERT-BUTYLDIMETHYLSILYL)OXY]-3-HYDROXYOXOLAN-2-YL]-3H-PYRIMIDINE-2,4-DIONE
    • BS-50047
    • 1-[(2R,3R,4S,5R)-5-{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}-4-[(tert-butyldimethylsilyl)oxy]-3-hydroxyoxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • AC-32213
    • CID 14375994
    • +Expand
    • MFCD00274106
    • ZATGYRPVDYINRF-WXQJYUTRSA-N
    • 1S/C36H44N2O8Si/c1-35(2,3)47(6,7)46-32-29(45-33(31(32)40)38-22-21-30(39)37-34(38)41)23-44-36(24-11-9-8-10-12-24,25-13-17-27(42-4)18-14-25)26-15-19-28(43-5)20-16-26/h8-22,29,31-33,40H,23H2,1-7H3,(H,37,39,41)/t29-,31-,32-,33-/m1/s1
    • C(C1C=CC=CC=1)(C1C=CC(OC)=CC=1)(C1C=CC(OC)=CC=1)OC[C@H]1O[C@@H](N2C=CC(=O)NC2=O)[C@H](O)[C@@H]1O[Si](C)(C)C(C)(C)C

Computed Properties

  • 660.28669290g/mol
  • 2
  • 8
  • 12
  • 660.28669290g/mol
  • 47
  • 1070
  • 0
  • 4
  • 0
  • 0
  • 0
  • 1
  • 116

Experimental Properties

  • Insuluble (3.5E-5 g/L) (25 ºC),
  • 1.24±0.1 g/cm3 (20 ºC 760 Torr),

1-[(2S,3S,4R,5S)-5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxy-3-hydroxyoxolan-2-yl]pyrimidine-2,4-dione Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00G8JF-100mg
5'-O-(4,4'-DiMethoxytrityl)-3'-O-t-butyldiMethylsilyl uridine
 81246-81-3 95%
100mg
 $32.00 2024-04-21
A2B Chem LLC
AH56763-100mg
1-((2R,3R,4S,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-((tert-butyldimethylsilyl)oxy)-3-hydroxytetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
 81246-81-3 95%
100mg
 $26.00 2024-04-19
Aaron
AR00G8RR-100mg
5'-O-(4,4'-DiMethoxytrityl)-3'-O-t-butyldiMethylsilyl uridine
 81246-81-3 95%
100mg
 $31.00
Ambeed
A152518-100mg
1-((2R,3R,4S,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-((tert-butyldimethylsilyl)oxy)-3-hydroxytetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
 81246-81-3 95%
100mg
 $32.0 2024-07-24
Chemenu
CM137569-1g
1-((2R,3R,4S,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-((tert-butyldimethylsilyl)oxy)-3-hydroxytetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
 81246-81-3 95%
1g
 $635 2024-07-23
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
O928989-250mg
3'-O-tert-Butyldimethylsilyl-5'-O-DMT-uridine
 81246-81-3 97%
250mg
 ￥318.60 2022-09-28

1-[(2S,3S,4R,5S)-5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxy-3-hydroxyoxolan-2-yl]pyrimidine-2,4-dione Synthesis

Synthetic Circuit 1

81246-79-9 81246-79-9
18162-48-6 18162-48-6
81246-81-3 81246-81-3
81246-80-2 81246-80-2
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Catalysts: 2-Propanamine, N-ethyl-N-(1-methylethyl)-, hydrochloride (1:1) ,  (2R,4S)-3-[(R)-Cyclopentyl(1-methyl-1H-imidazol-2-yl)methyl]-2-methoxy-4-(1-meth… Solvents: Tetrahydrofuran ;  rt
1.2 rt; 24 h, rt
1.3 Reagents: Methanol ,  Diisopropylethylamine ;  rt
Reference
Catalyst recognition of cis-1,2-diols enables site-selective functionalization of complex molecules
Sun, Xixi; Lee, Hyelee; Lee, Sunggi; Tan, Kian L., Nature Chemistry, 2013, 5(9), 790-795

Synthetic Circuit 2

81246-79-9 81246-79-9
18162-48-6 18162-48-6
81246-81-3 81246-81-3
81246-80-2 81246-80-2
Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  2-Propanamine, N-ethyl-N-(1-methylethyl)-, hydrochloride (1:1) Catalysts: (2R,4S)-3-[(R)-Cyclopentyl(1-methyl-1H-imidazol-2-yl)methyl]-2-methoxy-4-(1-meth… ;  rt; 24 h, rt
1.2 Reagents: Diisopropylethylamine Solvents: Methanol ;  rt
Reference
Practical Silyl Protection of Ribonucleosides
Blaisdell, Thomas P.; Lee, Sunggi; Kasaplar, Pinar; Sun, Xixi; Tan, Kian L., Organic Letters, 2013, 15(18), 4710-4713

Synthetic Circuit 3

81246-79-9 81246-79-9
18162-48-6 18162-48-6
81246-81-3 81246-81-3
40615-36-9 40615-36-9
Reaction Conditions
Reference
Solid-phase synthesis and high-resolution NMR studies of two synthetic double-helical RNA dodecamers: r(CGCGAAUUCGCG) and r(CGCGUAUACGCG)
Chou, Shan Ho; Flynn, Peter; Reid, Brian, Biochemistry, 1989, 28(6), 2422-35

1-[(2S,3S,4R,5S)-5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxy-3-hydroxyoxolan-2-yl]pyrimidine-2,4-dione Raw materials

1-[(2S,3S,4R,5S)-5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxy-3-hydroxyoxolan-2-yl]pyrimidine-2,4-dione Preparation Products

1-[(2S,3S,4R,5S)-5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxy-3-hydroxyoxolan-2-yl]pyrimidine-2,4-dione Suppliers

Shanghai chemsoon Biotechnology Co., Ltd
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(CAS:81246-81-3)
ZHAO JING LI
17558870519
sales02@chemsoon.com

1-[(2S,3S,4R,5S)-5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxy-3-hydroxyoxolan-2-yl]pyrimidine-2,4-dione Related Literature

81246-81-3 (1-[(2S,3S,4R,5S)-5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxy-3-hydroxyoxolan-2-yl]pyrimidine-2,4-dione) Related Products

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